4-(2-chlorophenyl)-5-cyano-6-(ethylsulfanyl)-N-(2-methoxyphenyl)-2-methyl-1,4-dihydropyridine-3-carboxamide
Description
4-(2-chlorophenyl)-5-cyano-6-(ethylsulfanyl)-N-(2-methoxyphenyl)-2-methyl-1,4-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C23H22ClN3O2S and its molecular weight is 439.96. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Anticancer Activity Compounds with similar structures, particularly those incorporating 1,4-dihydropyridine cores, have been extensively studied for their anticancer properties. For example, Sugita et al. (2017) discussed the synthesis of compounds with tumor specificity and low keratinocyte toxicity. Their research emphasizes the importance of chemical modifications to enhance therapeutic efficacy while minimizing side effects, suggesting that the compound could be part of studies aiming to design new anticancer drugs with improved selectivity and safety profiles (Sugita et al., 2017).
Neuroprotective and Cognitive Enhancing Effects Compounds with dihydropyridine structures are known for their neuroprotective and cognitive-enhancing effects. Veinberg et al. (2015) reviewed the stereochemistry of phenylpiracetam and its derivatives, highlighting the direct relationship between molecular structure and biological activity. This suggests potential research avenues for the compound , focusing on the enhancement of cognitive functions and protection against neural damage (Veinberg et al., 2015).
Environmental Impact and Sorption Studies Given the presence of chlorophenyl and ethylsulfanyl groups, compounds like 4-(2-chlorophenyl)-5-cyano-6-(ethylsulfanyl)-N-(2-methoxyphenyl)-2-methyl-1,4-dihydropyridine-3-carboxamide might be of interest in environmental chemistry research, particularly in studies related to the sorption behavior of hazardous compounds. Werner et al. (2012) discussed the sorption of phenoxy herbicides, indicating a potential research application in understanding how similar compounds interact with soil and aquatic environments (Werner et al., 2012).
properties
IUPAC Name |
4-(2-chlorophenyl)-5-cyano-6-ethylsulfanyl-N-(2-methoxyphenyl)-2-methyl-1,4-dihydropyridine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22ClN3O2S/c1-4-30-23-16(13-25)21(15-9-5-6-10-17(15)24)20(14(2)26-23)22(28)27-18-11-7-8-12-19(18)29-3/h5-12,21,26H,4H2,1-3H3,(H,27,28) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KDYDOFDGQAYYHG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=C(C(C(=C(N1)C)C(=O)NC2=CC=CC=C2OC)C3=CC=CC=C3Cl)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22ClN3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.0 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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